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Compound of Interest

1-(1,1-Difluoroethyl)-4-
Compound Name:
nitrobenzene

Cat. No.: B1315340

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
1-(1,1-difluoroethyl)-4-nitrobenzene, with a central focus on the determination of its
molecular weight. This document also outlines general experimental methodologies relevant to
the synthesis and characterization of related nitroaromatic compounds and discusses the
broader context of their biological implications.

Core Physicochemical Data

The fundamental identifying characteristic of a chemical compound is its molecular weight,
derived from its molecular formula and the atomic weights of its constituent elements.

Molecular Formula and Structure

The molecular formula for 1-(1,1-difluoroethyl)-4-nitrobenzene is CsH7F2NO2.[1] The
structure consists of a benzene ring substituted with a 1,1-difluoroethyl group and a nitro group
at positions 1 and 4, respectively.

Tabulated Atomic and Molecular Weight Data

The molecular weight is calculated using the standard atomic weights of the elements present
in the compound. The following table summarizes the necessary atomic weights and the final
calculated molecular weight of 1-(1,1-difluoroethyl)-4-nitrobenzene.
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. . Total Weight

Atomic Weight ( . o

Element (Symbol) Imol ) Count in Molecule Contribution (
mo

2 g/mol )
Carbon (C) 12.011 8 96.088
Hydrogen (H) 1.008 7 7.056
Fluorine (F) 18.998 2 37.996
Nitrogen (N) 14.007 1 14.007
Oxygen (O) 15.999 2 31.998
Molecular Weight 187.145

Note: Atomic weights are based on standard IUPAC values and may vary slightly based on
isotopic composition.

Experimental Protocols

While specific, detailed experimental protocols for the synthesis and characterization of 1-(1,1-
difluoroethyl)-4-nitrobenzene are not readily available in public literature, general methods
for the synthesis of fluorinated nitroaromatic compounds can be adapted. The following
represents a generalized workflow for synthesis and characterization.

General Synthesis Workflow

The synthesis of nitroaromatic compounds often involves nitration of a suitable precursor. For a
compound like 1-(1,1-difluoroethyl)-4-nitrobenzene, a plausible synthetic route could involve
the nitration of 1-(1,1-difluoroethyl)benzene.
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A generalized workflow for the synthesis and purification of a nitroaromatic compound.

Characterization Methods

Following synthesis and purification, the identity and purity of the compound would be
confirmed using a suite of analytical techniques.
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Standard analytical techniques for the characterization of an organic compound.

Biological Activity and Signaling Pathways

Specific studies on the biological activity or interaction with signaling pathways of 1-(1,1-
difluoroethyl)-4-nitrobenzene are not prominent in the available scientific literature. However,
the broader class of nitroaromatic compounds, including nitrobenzene, is known for its potential
biological effects, which are generally associated with toxicity.

Nitroaromatic compounds can be metabolized in biological systems, and their intermediates
can be reactive. While no specific signaling pathway has been identified for 1-(1,1-
difluoroethyl)-4-nitrobenzene, the general toxicological profile of nitrobenzenes suggests that
they are of interest in toxicology and environmental science.[2] Some nitro-containing
compounds do have therapeutic applications, acting as antibacterial agents or in other
medicinal roles.[3]

The following diagram illustrates a generalized logical relationship concerning the assessment
of biological activity for a novel chemical entity.
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A logical flow for investigating the biological impact of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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